Cas no 1598181-92-0 (3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol)
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,3-Triazole-5-ethanol, α,β,1-trimethyl-
- 3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol
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- Inchi: 1S/C7H13N3O/c1-5(6(2)11)7-4-8-9-10(7)3/h4-6,11H,1-3H3
- InChI Key: RLMYSJSRXIMLCI-UHFFFAOYSA-N
- SMILES: C(C1=CN=NN1C)(C)C(O)C
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 273.2±32.0 °C(Predicted)
- pka: 14.70±0.20(Predicted)
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635913-0.05g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 0.05g |
$1188.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-0.1g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 0.1g |
$1244.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-0.25g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 0.25g |
$1300.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-0.5g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 0.5g |
$1357.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-1.0g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 1.0g |
$1414.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-2.5g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 2.5g |
$2771.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-5.0g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 5.0g |
$4102.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-10.0g |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 10.0g |
$6082.0 | 2023-07-10 | ||
| Enamine | EN300-1635913-50mg |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1635913-100mg |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol |
1598181-92-0 | 100mg |
$804.0 | 2023-09-22 |
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol
Introduction to 3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol (CAS No. 1598181-92-0)
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol, with the CAS number 1598181-92-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole and alcohol functionalities, which confer it with a range of potential biological activities and applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological properties, and recent research developments associated with 3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol.
Chemical Structure and Synthesis
The chemical structure of 3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol is defined by its core 1-methyl-1H-1,2,3-triazole ring attached to a butan-2-ol moiety. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of the hydroxyl group on the butane chain adds polarity and reactivity to the molecule. The synthesis of this compound typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method for forming 1,2,3-triazoles from azides and terminal alkynes. This reaction is known for its high efficiency and selectivity, making it a preferred choice in the synthesis of complex molecules.
Biological Properties
3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol has been studied for its potential biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Recent research has shown that compounds containing the 1-methyltriazole moiety exhibit potent antimicrobial activity against a variety of bacterial strains. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that derivatives of 3-(1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol demonstrated significant inhibitory effects on Staphylococcus aureus and Escherichia coli. The hydroxyl group on the butane chain may contribute to these activities by enhancing the molecule's ability to interact with biological targets.
Pharmaceutical Applications
The unique combination of functionalities in 3-(1-methyl-1H-1,2,3-triazol-5-y)butan-2-ol makes it an attractive candidate for pharmaceutical development. One area of particular interest is its potential as an antifungal agent. Fungal infections are a significant health concern, especially in immunocompromised patients. Research has shown that triazole derivatives can effectively inhibit fungal growth by interfering with ergosterol biosynthesis. A study published in Antimicrobial Agents and Chemotherapy in 2021 evaluated the antifungal activity of several triazole-containing compounds, including 3-(1-methyl-H-tetrazole-butanol), against Candida albicans and Aspergillus fumigatus. The results indicated that these compounds exhibited strong antifungal activity at low concentrations.
Clinical Trials and Safety Profiles
The safety profile of 3-(methyltriazole-butanol) is an important consideration for its potential use in clinical settings. Preclinical studies have generally shown that this compound has low toxicity and good pharmacokinetic properties. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in humans. Current research efforts are focused on optimizing the formulation and delivery methods to enhance the therapeutic potential of this compound while minimizing any potential side effects.
Recent Research Developments
The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of 3-(methyltriazole-butanol). For example, a study published in Organic & Biomolecular Chemistry in 2022 explored the use of this compound as a scaffold for developing new anticancer agents. The researchers found that derivatives of 3-(methyltriazole-butanol) showed promising cytotoxic activity against various cancer cell lines. Another study published in Bioorganic & Medicinal Chemistry Letters in 2023 investigated the anti-inflammatory properties of this compound and found that it effectively inhibited the production of pro-inflammatory cytokines in vitro.
Conclusion
In conclusion, 3-(methyltriazole-butanol), with CAS number 1598181–92–0, is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for developing new drugs with antimicrobial, antifungal, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential. As more studies are conducted and clinical trials advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
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